Cas no 870637-77-7 (Oxazole, 2-methyl-5-[4-(trifluoromethoxy)phenyl]-)

Oxazole, 2-methyl-5-[4-(trifluoromethoxy)phenyl]- structure
870637-77-7 structure
Product Name:Oxazole, 2-methyl-5-[4-(trifluoromethoxy)phenyl]-
CAS No:870637-77-7
MF:C11H8F3NO2
MW:243.181933403015
CID:4268196
PubChem ID:44626590
Update Time:2025-04-24

Oxazole, 2-methyl-5-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-methyl-5-[4-(trifluoromethoxy)phenyl]-
    • 870637-77-7
    • SCHEMBL4606442
    • 2-methyl-5-(4-trifluoromethoxyphenyl)oxazole
    • 2-methyl-5-(4-trifluoromethoxy-phenyl)-oxazole
    • SY314350
    • 2-Methyl-5-[4-(trifluoromethoxy)phenyl]oxazole
    • 2-Methyl-5-(4-(trifluoromethoxy)phenyl)oxazole
    • Inchi: 1S/C11H8F3NO2/c1-7-15-6-10(16-7)8-2-4-9(5-3-8)17-11(12,13)14/h2-6H,1H3
    • InChI Key: RKWUDBXBKOWYHG-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C1=CN=C(C)O1)(F)F

Computed Properties

  • Exact Mass: 243.05071298Da
  • Monoisotopic Mass: 243.05071298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.3Ų
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